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A Comparative Benchmark of DBM
Implementations: NDBM, GDBM, and SDBM

In the landscape of embedded key-value stores, the DBM (Database Manager) family of
libraries has provided a simple and efficient solution for developers for decades. This guide
presents a comparative benchmark of three notable DBM implementations: ndbm (new dbm),
gdbm (GNU dbm), and sdbm (small dbm). The following analysis, supported by experimental
data, aims to inform researchers, scientists, and drug development professionals on the
performance characteristics of these libraries to aid in selecting the appropriate tool for their
data management needs.

Feature Comparison

Before delving into performance metrics, it is essential to understand the fundamental
differences in features offered by each library.
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Feature ndbm gdbm sdbm
o GNU's rewrite of dbm,
Based on the original ) ] ) ]
o ) implementing ndbm A public domain
Origins dbm with added ) )
features and adding rewrite of dom.[1]
features.[1] ]
its own.[1]
Allows multiple Allows for one writer )
) Single-process
Concurrency databases to be open or multiple readers at

simultaneously.[1][2]

a time.[3]

access.

Crash Tolerance

No built-in crash

tolerance.

Provides a crash
tolerance mechanism
to ensure data
consistency after a
crash.[4][5][6]

No built-in crash

tolerance.

Key/Value Size Limits

Has limits on the total
size of a key/content

pair (typically 1018 to
4096 bytes).[2]

No inherent limits on

key or content size.[2]

Limited key/value

size.

Varies by

GNU General Public

Licensing implementation (often ] Public Domain.[7]
License (GPL).[7]
part of the OS).
) ) Varies; often bundled
_ Typically uses .dir and i ! . )
File Format Uses a single file.[2] with languages like

.pag files.[2][8]

Perl.[1]

Performance Benchmark

The following data is summarized from a benchmark test designed to evaluate the write time,

read time, and resulting file size of each DBM implementation.

Experimental Protocols

The benchmark was conducted under the following conditions:

e Workload: 1,000,000 records were written to and subsequently read from the database.
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» Data Structure: Both the key and the value for each record were 8-byte strings (e.g.,
'00000001', '00000002', etc.).[9][10]

e Operations Measured:
o Write Time: The total time taken to store all 1,000,000 records.
o Read Time: The total time taken to fetch all 1,000,000 records.
o File Size: The final size of the database file(s) on disk.

e Platform:

o

Operating System: Linux 2.4.31 kernel

[¢]

Filesystem: EXT2

CPU: Pentium 4 1.7GHz

[e]

RAM: 1024MB

[e]

o Compilation: gcc 3.3.2 with the -O3 optimization flag, glibc 2.3.3.

: o

DBM Write Time Read Time ] )
. File Size (KB)
Implementation (seconds) (seconds)
ndbm 8.07 7.79 814,457
gdbm 14.01 5.36 82,788
sdbm 11.32 0.00* 606,720

Note: The read time for sdbm could not be calculated as the database was reported to be
broken when storing more than 100,000 records.[9][10]

Visualizations
DBM Operational Workflow

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://docs.huihoo.com/qdbm/benchmark.pdf
https://sources.debian.org/data/main/q/qdbm/1.8.78-12/bros/result.xls
https://docs.huihoo.com/qdbm/benchmark.pdf
https://sources.debian.org/data/main/q/qdbm/1.8.78-12/bros/result.xls
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The following diagram illustrates the typical workflow for database operations in a DBM
implementation.

Open Database DBIEandle Store Key-Value Pair it Fetch Value by Key Read Close Database Release @

Click to download full resolution via product page

A generalized workflow for DBM operations.

Benchmark Comparison Logic

This diagram outlines the logical relationship of the comparative benchmark, showing the DBM
implementations evaluated against the key performance metrics.
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Logical structure of the DBM performance benchmark.

Conclusion

The benchmark results indicate that ndbm offers a balanced performance for both read and
write operations, though it results in a significantly larger database file size. gdbm, while having
the slowest write time in this test, demonstrated the fastest read performance and produced a
much more compact database file.[9][10] A key takeaway for sdbm is its potential instability with
larger datasets, as it failed during the read test after a large number of write operations.
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For applications where read speed and storage efficiency are paramount, and a slightly slower
write performance is acceptable, gdbm appears to be a strong contender, with the added
benefit of crash tolerance for enhanced data safety.[4][5][6] ndbm may be suitable for
scenarios where write performance is more critical and file size is not a primary constraint. The
observed instability of sdbm under a heavy write load suggests caution should be exercised
when considering it for applications that require storing a large number of records.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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